Cas no 2580180-88-5 (methyl 1-azaspiro3.3heptane-2-carboxylate)

• Product Name: methyl 1-azaspiro3.3heptane-2-carboxylate
• CAS No: 2580180-88-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5658514
• PubChem ID: 165893121
• Update Time: 2025-08-05

methyl 1-azaspiro3.3heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580180-88-5
• methyl 1-azaspiro[3.3]heptane-2-carboxylate
• EN300-27732455
• methyl 1-azaspiro3.3heptane-2-carboxylate

• Inchi： 1S/C8H13NO2/c1-11-7(10)6-5-8(9-6)3-2-4-8/h6,9H,2-5H2,1H3
• InChI Key： RDHUTKDANAOMNC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2(CCC2)N1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 1-azaspiro3.3heptane-2-carboxylate

Introduction to Methyl 1-Azaspiro[3.3]heptane-2-carboxylate (CAS No. 2580180-88-5)

Methyl 1-azaspiro[3.3]heptane-2-carboxylate, identified by the CAS number 2580180-88-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of an azaspiro structure makes it a particularly interesting molecule for further study and potential applications in medicinal chemistry.

The molecular structure of methyl 1-azaspiro[3.3]heptane-2-carboxylate consists of a spirocyclic framework consisting of two rings connected by a nitrogen atom. This arrangement imparts distinct stereochemical and electronic characteristics to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The carboxylate group at the 2-position and the methyl ester group at the 1-position contribute to the molecule's reactivity and potential interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse pharmacological properties. Spirocycles are known to exhibit enhanced binding affinity and selectivity, which are crucial factors in drug design. The nitrogen atom in the spirocyclic core can serve as a hydrogen bond acceptor, while the hydrophobic spirocycle can interact favorably with lipid environments in biological membranes. These features make methyl 1-azaspiro[3.3]heptane-2-carboxylate a promising candidate for further exploration in the development of new therapeutic agents.

One of the most compelling aspects of methyl 1-azaspiro[3.3]heptane-2-carboxylate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Researchers have been actively searching for new kinase inhibitors to develop more effective treatments. The unique structural features of methyl 1-azaspiro[3.3]heptane-2-carboxylate make it an attractive scaffold for designing molecules that can selectively inhibit specific kinases.

Recent studies have demonstrated that spirocyclic compounds can effectively modulate kinase activity by binding to the ATP-binding pocket or other key residues on the enzyme surface. The nitrogen atom in the spirocycle can form hydrogen bonds with conserved polar residues, while the hydrophobic core can interact with hydrophobic pockets on the kinase. This dual interaction mechanism enhances binding affinity and selectivity, which are essential for developing potent and selective kinase inhibitors.

In addition to its potential as a kinase inhibitor, methyl 1-azaspiro[3.3]heptane-2-carboxylate has also shown promise in other therapeutic areas. For instance, it has been investigated as a potential scaffold for developing antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. The unique structural features of spirocyclic compounds make them suitable candidates for designing molecules that can interfere with viral replication processes.

The carboxylate group at the 2-position of methyl 1-azaspiro[3.3]heptane-2-carboxylate can be functionalized to introduce additional pharmacophores that enhance interactions with viral targets. For example, modifications at this position can be used to create molecules that mimic natural substrates or inhibitors of viral enzymes such as proteases or polymerases. Such modifications can lead to the development of novel antiviral drugs with improved efficacy and reduced side effects.

The synthesis of methyl 1-azaspiro[3.3]heptane-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include ring formation reactions such as aziridination followed by spirocyclization, or condensation reactions involving appropriate precursors under controlled conditions. Advances in synthetic methodologies have made it possible to produce complex spirocyclic compounds more efficiently, which has facilitated their exploration in drug discovery programs.

The pharmacokinetic properties of methyl 1-azaspiro[3.3]heptane-2-carboxylate are also important considerations in drug development. Factors such as solubility, bioavailability, metabolic stability, and clearance rates determine how effectively a drug reaches its target site and remains active within the body. Researchers have been working on optimizing these properties through structural modifications to enhance drug-like characteristics.

In conclusion, methyl 1-azaspiro[3.3]heptane-2-carboxylate (CAS No.2580180-88-5) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications in various therapeutic areas, including cancer treatment and antiviral therapy. Continued research into this compound will likely lead to new insights into its pharmacological properties and pave the way for innovative therapeutic strategies.